Cas no 17653-95-1 (2-(3-methoxyphenyl)-2-methylpropan-1-ol)

• Product Name: 2-(3-methoxyphenyl)-2-methylpropan-1-ol
• CAS No: 17653-95-1
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 906445
• PubChem ID: 316787
• Update Time: 2025-04-19

2-(3-methoxyphenyl)-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-(3-methoxyphenyl)-2-methylpropan-1-ol
• NSC-245168
• SCHEMBL8705771
• NSC245168
• NSC 245168
• 2-(3-methoxyphenyl)-2-methyl-propan-1-ol
• EN300-1868512
• Benzeneethanol, 3-methoxy-beta,beta-dimethyl-
• starbld0016068
• NCSCCZSEEICKJU-UHFFFAOYSA-N
• DTXSID60311765
• 17653-95-1
• G79172

• Inchi： 1S/C11H16O2/c1-11(2,8-12)9-5-4-6-10(7-9)13-3/h4-7,12H,8H2,1-3H3
• InChI Key： NCSCCZSEEICKJU-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1C=CC=C(C=1)OC

Computed Properties

• Exact Mass: 180.11508
• Monoisotopic Mass: 180.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 1.014
• Boiling Point: 272.7°C at 760 mmHg
• Flash Point: 108.4°C
• Refractive Index: 1.506
• PSA: 29.46
• LogP: 1.96510